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Compound of Interest

Compound Name: 2,3-Dimethoxybenzyl chloride

Cat. No.: B1302743 Get Quote

An In-depth Technical Guide to 2,3-Dimethoxybenzyl Chloride

This technical guide provides comprehensive information on the chemical structure, IUPAC

nomenclature, physicochemical properties, and a detailed experimental protocol for the

synthesis of 2,3-Dimethoxybenzyl chloride. This document is intended for researchers,

scientists, and professionals in the field of drug development and organic chemistry.

Chemical Identity and Structure
2,3-Dimethoxybenzyl chloride is an organic compound featuring a benzene ring substituted

with a chloromethyl group and two adjacent methoxy groups.

IUPAC Name: 1-(chloromethyl)-2,3-dimethoxybenzene[1]

Synonyms: alpha-Chloro-2,3-dimethoxytoluene, Verapamil Impurity 2[1]

CAS Number: 3893-01-4[1][2]

The chemical structure is as follows:
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Caption: Molecular structure of 2,3-Dimethoxybenzyl chloride.

Physicochemical Properties
The physical and chemical properties of 2,3-Dimethoxybenzyl chloride are summarized in the

table below. These properties are essential for its handling, storage, and application in

synthetic procedures.

Property Value Source(s)

Molecular Formula C₉H₁₁ClO₂ [1][2][3]

Molecular Weight 186.64 g/mol [1][2][4]

Melting Point 69-70.5 °C [1][4]

Boiling Point 95 °C @ 1 mmHg [1][4]

248.6 °C @ 760 mmHg [5]

Density 1.130 ± 0.06 g/cm³ (at 20°C) [1][4]

Flash Point 89.3 ± 18.4 °C [1][4]

Storage Temperature
2-8 °C, Sealed in dry

conditions
[1]

Experimental Protocols: Synthesis
The following section details a general and widely applicable protocol for the synthesis of 2,3-
Dimethoxybenzyl chloride from its corresponding alcohol, 2,3-Dimethoxybenzyl alcohol,

using thionyl chloride.

Objective:
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To synthesize 2,3-Dimethoxybenzyl chloride via chlorination of 2,3-Dimethoxybenzyl alcohol.

Materials and Reagents:
2,3-Dimethoxybenzyl alcohol

Thionyl chloride (SOCl₂)

N,N-Dimethylformamide (DMF)

Dichloromethane (CH₂Cl₂), anhydrous

Saturated sodium bicarbonate (NaHCO₃) solution

Magnesium sulfate (MgSO₄), anhydrous

Water (deionized)

Brine (saturated NaCl solution)

Procedure:
Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and under an inert

atmosphere (e.g., nitrogen or argon), dissolve 2,3-Dimethoxybenzyl alcohol (1.0 equivalent)

in anhydrous dichloromethane (CH₂Cl₂). Add a catalytic amount of N,N-dimethylformamide

(e.g., 20 µL per 10 mmol of alcohol).[6]

Addition of Reagent: Cool the stirring solution to 0 °C using an ice bath. Add thionyl chloride

(1.2 equivalents) dropwise to the solution over a period of 15-20 minutes, ensuring the

temperature does not rise significantly.[6]

Reaction Progression: After the addition is complete, remove the ice bath and allow the

reaction mixture to warm to room temperature. Let the mixture stir for 1-2 hours.[6]

Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Gas

Chromatography (GC) to confirm the complete consumption of the starting benzyl alcohol.[6]
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Workup - Quenching: Once the reaction is complete, carefully pour the mixture into a beaker

containing a cold, saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize

the excess thionyl chloride and HCl byproduct.[6]

Workup - Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer

with dichloromethane (3x volumes).[6]

Workup - Washing: Combine the organic layers and wash sequentially with water and then

with brine.[6]

Drying and Concentration: Dry the combined organic layer over anhydrous magnesium

sulfate (MgSO₄). Filter off the drying agent and concentrate the filtrate under reduced

pressure using a rotary evaporator to yield the crude product.[6]

Purification (Optional): If necessary, the crude 2,3-Dimethoxybenzyl chloride can be further

purified by silica gel column chromatography.

Mandatory Visualization
The following diagram illustrates the logical workflow for the synthesis of 2,3-Dimethoxybenzyl
chloride as described in the experimental protocol.
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Click to download full resolution via product page

Caption: Synthesis workflow for 2,3-Dimethoxybenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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